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Compound of Interest

Compound Name: ONO-7579

Cat. No.: B10819360 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of investigational compounds like ONO-7579 are paramount for laboratory safety and

environmental protection. ONO-7579 is a potent and selective pan-tropomyosin receptor

kinase (pan-TRK) inhibitor, and as such, requires careful management throughout its lifecycle

in the laboratory, including its ultimate disposal.[1] This guide provides essential information on

the safe and compliant disposal of ONO-7579.

Essential Safety and Handling Precautions
Before disposal, it is critical to adhere to safe handling procedures to minimize exposure and

risk. Based on the Safety Data Sheet (SDS) for ONO-7579, the following precautions should be

taken:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a laboratory coat.

Ventilation: Handle ONO-7579 in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or aerosols.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of contact, rinse

the affected area immediately and thoroughly with water.

Spill Management: In the event of a spill, avoid generating dust. Collect the spilled material

using an absorbent, non-combustible material and place it in a sealed container for disposal.
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Step-by-Step Disposal Protocol for ONO-7579
The disposal of ONO-7579 must comply with all applicable local, state, and federal regulations

for chemical waste.

Waste Identification and Segregation:

Pure, unused ONO-7579 should be disposed of as hazardous chemical waste.

Contaminated materials, such as pipette tips, centrifuge tubes, gloves, and bench paper,

that have come into contact with ONO-7579 should be collected in a designated, clearly

labeled hazardous waste container.

Solutions containing ONO-7579 should also be collected in a labeled, sealed, and

chemical-resistant waste container. Do not mix with incompatible waste streams.

Containerization:

Use only approved, leak-proof, and tightly sealed containers for storing ONO-7579 waste.

Clearly label the waste container with "Hazardous Waste," the full chemical name "ONO-
7579," and any other information required by your institution's environmental health and

safety (EHS) department.

Storage:

Store the waste container in a designated, secure area away from incompatible materials.

The storage area should be cool, dry, and well-ventilated.

Disposal Request:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste. Do not attempt to dispose of ONO-7579 down the drain or in the regular

trash.

Quantitative Data from Safety Data Sheet
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Property Value

CAS Number 1622212-25-2

Molecular Formula C24H18ClF3N6O4S

Molecular Weight 578.95 g/mol

ONO-7579 Mechanism of Action: TRK Signaling
Pathway
ONO-7579 functions as a pan-TRK inhibitor, targeting the Tropomyosin receptor kinases TrkA,

TrkB, and TrkC. These receptors are crucial for neuronal development and function but can

also be implicated in the growth and survival of certain cancers when they are abnormally

activated, for instance, through gene fusions. ONO-7579 blocks the activity of these receptors,

thereby inhibiting downstream signaling pathways that promote cell proliferation and survival,

such as the Ras/MAPK and PI3K/AKT pathways.
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Caption: ONO-7579 inhibits the TRK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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